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Compound of Interest

Compound Name: Chlorocycloheptane

Cat. No.: B1583793

An In-depth Technical Guide to the IUPAC Nomenclature and Properties of
Chlorocycloheptane

This guide provides a comprehensive overview of the IUPAC nomenclature, physicochemical
properties, and a representative synthesis protocol for chlorocycloheptane, tailored for
researchers, scientists, and professionals in drug development.

IUPAC Nomenclature

The systematic naming of chemical compounds by the International Union of Pure and Applied
Chemistry (IUPAC) ensures that a spoken or written chemical name leaves no ambiguity
concerning the molecular structure. For chlorocycloheptane, the nomenclature is determined
by the rules for naming monocyclic halogenated alkanes.

The IUPAC name for the compound with the chemical formula C7H13Cl, consisting of a seven-
membered carbon ring with a single chlorine substituent, is chlorocycloheptane.[1]

Breakdown of the IUPAC Name:

» cycloheptane: This is the parent name, indicating a cyclic alkane ("cyclo-") with seven carbon
atoms ("-hept-") and only single bonds ("-ane").

 chloro-: This prefix indicates the presence of a chlorine atom as a substituent on the
cycloheptane ring.
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Since there is only one substituent on the ring, no numerical locant is necessary to specify the
position of the chlorine atom. The numbering of the ring carbons is assumed to start at the
point of substitution. Other common, non-systematic names for this compound include
cycloheptyl chloride and chloro-cycloheptane.[2][3][4]

The logical process for deriving the IUPAC name is illustrated in the diagram below.
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Diagram 1: IUPAC Naming Logic for Chlorocycloheptane
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Physicochemical and Spectroscopic Data

A summary of key physical, chemical, and spectroscopic properties for chlorocycloheptane is

provided below. This data is essential for experimental design, safety assessment, and

analytical characterization.

Physical and Chemical Properties

The following table summarizes important computed and experimental properties of

chlorocycloheptane.

Property Value Source
Identifiers

Molecular Formula C7H13Cl [31[41[S][6][7]
Molecular Weight 132.63 g/mol [1112][3]

CAS Number 2453-46-5 [2131[4][5116][7]
InChikey KMJSGLZXFNSANB- I212]

UHFFFAOYSA-N

Thermodynamic Properties

Standard Gibbs Free Energy
of Formation (AfG°)

8.48 kJ/mol (Joback
Calculated)

[2]

Enthalpy of Formation (gas,
AfH°gas)

-155.39 kJ/mol (Joback
Calculated)

[2]

Enthalpy of Fusion (AfusH®)

7.82 kJ/mol (Joback
Calculated)

[2]

Other Properties

Kovats Retention Index

(Standard non-polar)

1069, 1026

[1]5]

Octanol/Water Partition

Coefficient (logPoct/wat)

3.2 (Estimated)

[2]
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Spectroscopic Data

Spectroscopic data is critical for the structural elucidation and purity assessment of
chlorocycloheptane.

e 1H NMR Spectra: Available from sources such as NMRShiftDB, with spectra typically
acquired on instruments like a BRUKER AC-300.[1]

o Mass Spectrometry (GC-MS): Mass spectra are available and have been cataloged,
providing fragmentation patterns useful for identification.[1]

« Infrared (IR) Spectra: FTIR and vapor-phase IR spectra have been recorded and are
available in databases.[1][3] Data is available from the NIST/EPA Gas-Phase Infrared
Database.[3]

Representative Experimental Protocols

While specific, peer-reviewed synthesis protocols for chlorocycloheptane are not abundant in
the literature, a standard and effective method is the nucleophilic substitution of cycloheptanol
with a hydrohalic acid or other chlorinating agents. Below is a representative protocol adapted
from established procedures for converting secondary alcohols to alkyl chlorides.

Synthesis of Chlorocycloheptane from Cycloheptanol

This protocol describes the synthesis of chlorocycloheptane via an Sn2-like reaction between
cycloheptanol and hydrochloric acid, facilitated by a Lewis acid catalyst like zinc chloride.

Materials:

Cycloheptanol

Concentrated Hydrochloric Acid (HCI, ~37%)

Anhydrous Zinc Chloride (ZnCl2)

Saturated Sodium Bicarbonate (NaHCOs) solution

Anhydrous Magnesium Sulfate (MgSQa4) or Sodium Sulfate (Na2S0a)
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o Diethyl ether or Dichloromethane (for extraction)

¢ Round-bottom flask with reflux condenser

o Separatory funnel

e Heating mantle

 Stir plate and stir bar

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a stir bar and reflux condenser,
combine cycloheptanol and a catalytic amount of anhydrous zinc chloride.

» Addition of HCI: Slowly add an excess of concentrated hydrochloric acid to the flask while
stirring. The reaction is typically performed at room temperature or with gentle heating to
increase the rate.

» Reaction: Stir the mixture vigorously for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by taking small
aliquots from the organic layer.

e Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the
contents to a separatory funnel. If two layers do not form, add a suitable organic solvent like
diethyl ether.

o Washing: Separate the organic layer and wash it sequentially with water, a saturated solution
of sodium bicarbonate (to neutralize any remaining acid), and finally with brine.

e Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or
sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The
crude chlorocycloheptane can be further purified by vacuum distillation.

The workflow for this synthesis is depicted in the diagram below.
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Workup & Purification
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Diagram 2: Experimental Workflow for Chlorocycloheptane Synthesis

Safety and Handling

Chlorocycloheptane is classified as a flammable liquid and vapor (H226).[1] Standard
laboratory safety precautions should be followed, including working in a well-ventilated fume
hood and wearing appropriate personal protective equipment (PPE) such as safety goggles,
gloves, and a lab coat. Avoid ignition sources.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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